5-Bromo-1,3,4-trimethylpyridin-2(1H)-one

• IUPAC Name: 5-bromo-1,3,4-trimethylpyridin-2-one
• InChI: InChI=1S/C8H10BrNO/c1-5-6(2)8(11)10(3)4-7(5)9/h4H,1-3H3
• InChI Key: NOTHVFNKDDEMEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(C=C1Br)C)C
• Molecular Formula: C8H10BrNO
• Molecular Weight: 216.07 g/mol

Description

5-Bromo-1,3,4-trimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C8H10BrNO and its molecular weight is 216.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-3,4-dimethyl-1H-pyridin-2-one (402.0 mg, 2.0 mmol) in anhydrous THF (20 mL) was added NaH (96.0 mg, 2.4 mmol). The resulting mixture was stirred at 0° C. for 30 min. Methyl iodide (568.0 mg, 4.0 mmol) was added and the reaction was stirred at 32° C. for 3 h. Then, saturated aqueous NH4Cl (100 mL) was added and the mixture extracted with ethyl acetate (100 mL×3). The combined organic layers were washed with brine (100 mL), dried over Na2SO4, filtered and concentrated. The residue was purified by column chromatography on silica gel (PE:EA=10:1 to 2:1) to give the title compound (350.0 mg, 80%) as a white solid. 1H NMR (CDCl3, 400 MHz) δ 7.38 (s, 1H), 3.52 (s, 3H), 2.27 (s, 3H), 2.20 (s, 3H). LCMS (M+H)+ 216.